Cas no 160598-92-5 (2(5H)-Furanone,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethenyl]-)

• Product Name: 2(5H)-Furanone,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethenyl]-
• CAS No: 160598-92-5
• Molecular Formula: C₂₀H₂₈O₂
• Molecular Weight: 300.43500
• CID: 98028
• PubChem ID: 16733738

2(5H)-Furanone,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethenyl]- Properties

Names and Identifiers

• 2(5H)-Furanone,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethenyl]-
• Villosin
• 2(5H)-Furanone,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]e...
• 2(5H)-Furanone,3-[2-(decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethenyl]-, [1S-[1a(E),4ab,8aa]]-
• Villosin (Hedychium)
• 8(17)
• [ "8(17)", "11", "13-Labdatrien-16", "15-olide" ]
• 160598-92-5
• AKOS040762490
• 2(5H)-Furanone, 3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethenyl]-
• 4-[(E)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2H-furan-5-one
• CS-0016378
• FS-10441
• HY-N1090
• CHEMBL1099266
• DA-78885

• InChIKey： HVTQZHAAIRBKHO-BQYQJAHWSA-N
• Inchi： InChI=1S/C20H28O2/c1-14-6-9-17-19(2,3)11-5-12-20(17,4)16(14)8-7-15-10-13-22-18(15)21/h7-8,10,16-17H,1,5-6,9,11-13H2,2-4H3/b8-7+
• SMILES： O=C1OCC=C1/C=C/C1C(=C)CCC2C(CCCC12C)(C)C

Computed Properties

• Exact Mass: 300.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 300.208930132g/mol
• Heavy Atom Count: 22
• Complexity: 552
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 4.82460
• PSA: 26.30000
• Boiling Point: 431.2±24.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 182.3±20.3 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones